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Compound of Interest

Compound Name: Physalaemin

Cat. No.: B10773353

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction

Physalaemin is a naturally occurring tachykinin peptide, originally isolated from the skin of the
frog Physalaemus fuscumaculatus. As a potent and selective agonist for the neurokinin-1
(NK1) receptor, physalaemin serves as an invaluable pharmacological tool for investigating
the physiological and pathophysiological roles of the NK1 receptor. The NK1 receptor, the
preferred receptor for the endogenous neuropeptide Substance P, is a G-protein coupled
receptor (GPCR) implicated in a myriad of biological processes, including pain transmission,
neurogenic inflammation, smooth muscle contraction, and CNS disorders.[1] This document
provides detailed application notes and experimental protocols for utilizing physalaemin to
study NK1 receptor function, including its signaling pathways and downstream cellular
responses.

Data Presentation: Quantitative Profile of
Physalaemin

The following table summarizes the quantitative data for physalaemin's interaction with the
NK1 receptor, providing a clear comparison of its binding affinity and functional potency.
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Species/Tissue

Parameter Value . Assay Type Reference(s)
ICell Line
o o Guinea Pig Radioligand
Binding Affinity ) o
(Kd) 2nM Pancreatic Binding ([*2%I]- [2]
Acinar Cells physalaemin)
Functional More potent than ) ) Acetylcholine
Guinea Pig lleum [3]
Potency Substance P Release
Functional Similar to ) ) Muscle
Guinea Pig lleum ] [4]
Potency Substance P Contraction

Note: The potency of physalaemin can vary depending on the tissue preparation and the
specific functional readout being measured. Researchers are encouraged to perform dose-
response curves to determine the optimal concentration for their specific experimental setup.

NK1 Receptor Signaling Pathway

Activation of the NK1 receptor by physalaemin initiates a canonical Gag/11 signaling cascade.
This pathway is central to many of the physiological effects mediated by the NK1 receptor. The
key steps are outlined in the diagram below.
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Plasma Membrane
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Cell Preparation Cell Preparation & Labeling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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